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Compound of Interest

Compound Name: Arecoline

Cat. No.: B194364 Get Quote

This document provides comprehensive guidance on the safe handling, storage, and disposal

of Arecoline, a toxic alkaloid. The following procedures are designed to provide researchers,

scientists, and drug development professionals with essential, immediate safety and logistical

information to minimize risks and ensure a safe laboratory environment.

Hazard Summary
Arecoline is a toxic substance that can be harmful if swallowed, inhaled, or in contact with

skin. It is a moderate to severe irritant to the skin and eyes. Handling should only be performed

by personnel trained and familiar with the risks associated with potent active pharmaceutical

ingredients.

Quantitative Data Summary
The following table summarizes key quantitative data for Arecoline and its hydrobromide salt.

It is important to note that official Permissible Exposure Limits (PELs) from the Occupational

Safety and Health Administration (OSHA) or Recommended Exposure Limits (RELs) from the

National Institute for Occupational Safety and Health (NIOSH) have not been established for

Arecoline.
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Property Value

Chemical Formula C₈H₁₃NO₂

Molecular Weight 155.19 g/mol

Appearance Oily liquid

Boiling Point 209 °C

Solubility
Miscible with water, alcohol, and ether. Soluble

in chloroform.

Vapor Pressure 0.208 mmHg at 25 °C

Acute Toxicity (Oral)

LD50 (rat): 2500 mg/kg, LD50 (mouse): 550

mg/kg, LD50 (Arecoline Hydrobromide, mouse):

600 mg/kg.[1]

Acute Toxicity (IP)
LD50 (rat): 40 mg/kg, LD50 (mouse): 190

mg/kg.[1]

Acute Toxicity (IV)
LD50 (mouse): 36 mg/kg, LD50 (Arecoline

Hydrobromide, mouse): 18 mg/kg.[1]

GHS Hazard Statements

H301 (Toxic if swallowed), H311 (Toxic in

contact with skin), H331 (Toxic if inhaled).[2] For

Arecoline Hydrobromide: H302 (Harmful if

swallowed).[3]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure to Arecoline. The following PPE

should be worn at all times when handling this substance:

Hand Protection: Chemical-resistant gloves, such as nitrile, are required. Consider double-

gloving for enhanced protection. Gloves must be inspected before use and disposed of

properly after handling the chemical.

Eye and Face Protection: Safety glasses with side shields or chemical splash goggles are

mandatory. A face shield should be used in situations with a high risk of splashing.
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Skin and Body Protection: A laboratory coat must be worn. For larger quantities (e.g., up to 1

kilogram), a disposable laboratory coat or a coverall with low permeability is recommended.

Protective shoe covers should also be worn.

Respiratory Protection: For handling powdered Arecoline or in situations where aerosols

may be generated, a dust respirator or an air-purifying respirator with an appropriate

cartridge should be used. Work should ideally be conducted in a chemical fume hood.

Safe Handling Protocol
Adherence to a strict handling protocol is crucial for minimizing the risk of exposure to

Arecoline.

1. Preparation and Work Area Setup:

Ensure that a current Safety Data Sheet (SDS) for Arecoline is accessible.
Work in a well-ventilated area, preferably within a certified chemical fume hood.
Verify that an emergency eyewash station and safety shower are readily accessible and
have been recently tested.
Assemble all necessary equipment and materials before handling the chemical to minimize
movement and potential for spills.
Clearly label all containers with the chemical name and hazard warnings.

2. Weighing and Transferring (Solid Arecoline/Salts):

When weighing solid Arecoline (e.g., Arecoline hydrobromide), perform the task in a fume
hood or a ventilated balance enclosure to prevent inhalation of airborne particles.
Use anti-static weighing paper or a weighing boat.
Handle with care to avoid creating dust. If necessary, gently wet the powder to prevent it
from becoming airborne.
Use appropriate tools (e.g., spatulas) for transferring the solid.
Clean all tools and the balance thoroughly after use.

3. Handling Solutions:

When preparing solutions, add the solid Arecoline to the solvent slowly to avoid splashing.
If there is a potential for aerosolization during procedures such as vortexing or sonicating, an
air-purifying respirator should be worn by all personnel in the immediate vicinity.
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Use sealed containers for mixing and storing solutions.

4. General Hygiene:

Do not eat, drink, or apply cosmetics in the laboratory.
Wash hands thoroughly with soap and water after handling Arecoline, before leaving the
laboratory, and before eating or drinking.
Remove and properly dispose of contaminated PPE before leaving the work area.

Spill and Decontamination Procedures
In the event of a spill, follow these procedures immediately.

Minor Spill (Solid or Liquid):

Alert Personnel: Inform others in the immediate area of the spill.

Evacuate: If necessary, evacuate non-essential personnel.

Ventilate: Ensure the area is well-ventilated.

Don PPE: Wear appropriate PPE, including respiratory protection, chemical-resistant gloves,

a lab coat, and eye protection.

Containment:

For solid spills: Gently cover the spill with a damp paper towel to avoid generating dust.

For liquid spills: Use an inert absorbent material such as vermiculite or sand to contain the

spill.

Cleanup:

Carefully scoop the contained material into a clearly labeled hazardous waste container.

Avoid dry sweeping of solid spills.

Decontamination:
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Clean the spill area with a suitable decontaminating solution (e.g., a detergent and water

solution), followed by a rinse with water.

All cleaning materials must be disposed of as hazardous waste.

Report: Report the incident to the laboratory supervisor.

Major Spill:

Evacuate: Immediately evacuate the area and alert others.

Isolate: Close doors to the affected area to contain vapors.

Emergency Call: Contact the institution's emergency response team and inform them of the

nature and location of the spill.

First Aid: Attend to any injured or contaminated personnel, moving them to a safe area if

possible.

Disposal Plan
Arecoline and any materials contaminated with it must be disposed of as hazardous waste.

Waste Segregation:

Solid Waste: Collect unused Arecoline powder, contaminated PPE (gloves, lab coats,

etc.), and other solid materials in a dedicated, sealed, and clearly labeled hazardous

waste container.

Liquid Waste: Collect solutions containing Arecoline in a separate, leak-proof, and clearly

labeled hazardous waste container.

Container Management: Ensure waste containers are kept closed except when adding

waste. Store them in a designated, secure area away from incompatible materials.

Disposal Procedure: Arrange for the collection and disposal of hazardous waste through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor. Do not dispose of Arecoline down the drain or in the regular trash.
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Emergency Response Plan
In case of accidental exposure to Arecoline, immediate action is critical. The following

workflow outlines the necessary steps.

Exposure Event Immediate Actions

First Aid Measures

Medical Attention Reporting

Personnel Exposure Occurs
(Inhalation, Skin/Eye Contact, Ingestion) Remove from Exposure Source Alert Others in the Vicinity

Inhalation:
Move to fresh air.Assess Exposure Type

Skin Contact:
Remove contaminated clothing.

Flush with water for 15 mins.
Assess Exposure Type

Eye Contact:
Flush with eyewash for 15 mins.

Assess Exposure Type

Ingestion:
Do NOT induce vomiting.

Rinse mouth.

Assess Exposure Type

Seek Immediate Medical Attention Provide SDS to Medical Personnel Report Incident to Supervisor/EHS

Click to download full resolution via product page

Caption: Emergency response workflow for Arecoline exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Arecoline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b194364#personal-protective-equipment-for-handling-
arecoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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